Calcium oxide
Calcium oxide
Calcium oxide appears as an odorless, white or gray-white solid in the form of hard lumps. A strong irritant to skin, eyes and mucous membranes. Used in insecticides and fertilizers.
Calcium oxide is a member of the class of calcium oxides of calcium and oxygen in a 1:1 ratio. It has a role as a fertilizer.
Calcium oxide is a member of the class of calcium oxides of calcium and oxygen in a 1:1 ratio. It has a role as a fertilizer.
Brand Name:
Vulcanchem
CAS No.:
1305-78-8
VCID:
VC0073336
InChI:
InChI=1S/Ca.O
SMILES:
O=[Ca]
Molecular Formula:
CaO
Molecular Weight:
56.08 g/mol
Calcium oxide
CAS No.: 1305-78-8
Main Products
VCID: VC0073336
Molecular Formula: CaO
Molecular Weight: 56.08 g/mol
| CAS No. | 1305-78-8 |
|---|---|
| Product Name | Calcium oxide |
| Molecular Formula | CaO |
| Molecular Weight | 56.08 g/mol |
| IUPAC Name | oxocalcium |
| Standard InChI | InChI=1S/Ca.O |
| Standard InChIKey | ODINCKMPIJJUCX-UHFFFAOYSA-N |
| Impurities | Calcium carbonate; magnesium, iron, and aluminum oxides. Grades of purity: 96-97% |
| SMILES | O=[Ca] |
| Canonical SMILES | O=[Ca] |
| Boiling Point | 5162 °F at 760 mm Hg (NIOSH, 2016) 2850 °C 5162°F |
| Colorform | Grey-white, cubic crystals Colorless, cubic, white crystals Crystals, white or grayish white lumps, or granular powder Greyish-yellow, hydroscopic lumps |
| Density | 3.3 at 68 °F (USCG, 1999) 3.34 g/cu cm Relative density (water = 1): 3.3-3.4 3.34 |
| Flash Point | Not flammable |
| Melting Point | 4662 °F (NIOSH, 2016) 2613 °C 2570 °C 4662°F |
| Physical Description | Calcium oxide appears as an odorless, white or gray-white solid in the form of hard lumps. A strong irritant to skin, eyes and mucous membranes. Used in insecticides and fertilizers. DryPowder; DryPowder, OtherSolid; DryPowder, PelletsLargeCrystals; Liquid; OtherSolid; PelletsLargeCrystals; PelletsLargeCrystals, OtherSolid; WetSolid; WetSolid, Liquid Odourless, hard, white or greyish white masses of granules, or white to greyish powder WHITE HYGROSCOPIC CRYSTALLINE POWDER. White or gray, odorless lumps or granular powder. |
| Description | Calcium oxide appears as an odorless, white or gray-white solid in the form of hard lumps. A strong irritant to skin, eyes and mucous membranes. Used in insecticides and fertilizers. Calcium oxide is a member of the class of calcium oxides of calcium and oxygen in a 1:1 ratio. It has a role as a fertilizer. |
| Shelf Life | Readily absorbs carbon dioxide and water from air, becoming airslaked. |
| Solubility | Reacts with water (NIOSH, 2016) Slightly soluble in water. Insoluble in ethanol. Soluble in glycerol Reacts with water Soluble in water forming calcium hydroxide and generating large a quantity of heat. Soluble in acids, glycerol, sugar solution; practically insoluble in alcohol 1 g is sol in about 840 mL water and 1740 mL boiling water Solubility in water: reaction Reacts |
| Synonyms | calcia calcium oxide Calxyl heavy calcium oxide hexocalex hexocalex 6-9 lime quicklime |
| Vapor Pressure | 0 mm Hg (approx) (NIOSH, 2016) 0 mmHg (approx) |
| PubChem Compound | 14778 |
| Last Modified | Nov 11 2021 |
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